Cas no 103877-80-1 (2,5-Difluoro-4-methylbenzoic acid)
103877-80-1 structure
Product Name:2,5-Difluoro-4-methylbenzoic acid
CAS No:103877-80-1
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD08063230
CID:62422
PubChem ID:13657451
Update Time:2025-04-18
2,5-Difluoro-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Difluoro-4-methylbenzoic acid
- C8H6F2O2
- 2,4-DIFLUORO-D-PHENYLALANINE
- 2,5-difluoro-4-methyl-benzoic acid
- 4-methyl-2,5-difluorobenzoic acid
- Benzoic acid,2,5-difluoro-4-methyl
- Benzoic acid, 2,5-difluoro-4-Methyl-
- AKOS005258848
- 2,5-Difluoro-4-methylbenzoicacid
- PWWMQUUDAAWEBK-UHFFFAOYSA-N
- CS-W003466
- CL4128
- AM62239
- SY030911
- AC-3956
- SCHEMBL365017
- DTXSID20545983
- 4,4-Bisnonyl-2,2-bipyridine
- J-507332
- 103877-80-1
- GS-4103
- EN300-104448
- MFCD08063230
- FT-0652619
- Z1198176150
- DTXCID00496767
-
- MDL： MFCD08063230
- Inchi： 1S/C8H6F2O2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H,11,12)
- InChI Key： PWWMQUUDAAWEBK-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C(=CC=1C)F
Computed Properties
- Exact Mass: 172.03400
- Monoisotopic Mass: 172.03358575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 270.9±35.0 °C at 760 mmHg
- Flash Point: 117.6±25.9 °C
- Refractive Index: 1.511
- PSA: 37.30000
- LogP: 1.97140
2,5-Difluoro-4-methylbenzoic acid Security Information
- Signal Word：Danger
- Hazard Statement： H301
- Warning Statement： P261;P305+P351+P338
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Room temperature
2,5-Difluoro-4-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Difluoro-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162142-10g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 10g |
$112 | 2021-06-16 | |
| Chemenu | CM162142-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 25g |
$206 | 2021-06-16 | |
| Fluorochem | 037160-1g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 037160-5g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 5g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 037160-10g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 10g |
￡78.00 | 2022-03-01 | |
| Fluorochem | 037160-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 96% | 25g |
￡161.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073967-5g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 5g |
4096.0CNY | 2021-06-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073967-1g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 95+% | 1g |
1201.0CNY | 2021-06-29 | |
| Alichem | A010010195-25g |
2,5-Difluoro-4-methylbenzoic acid |
103877-80-1 | 97% | 25g |
$174.33 | 2023-09-04 | |
| AstaTech | CL4128-1/G |
2,5-DIFLUORO-4-METHYLBENZOIC ACID |
103877-80-1 | 97% | 1g |
$10 | 2023-09-15 |
2,5-Difluoro-4-methylbenzoic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
103877-80-1 (2,5-Difluoro-4-methylbenzoic acid) Related Products
- 214554-18-4(2-Fluoro-4-(hydroxymethyl)benzoic Acid)
- 550363-85-4(2-fluoro-5-formyl-benzoic acid)
- 1583-65-9(2-fluorobenzene-1,3-dicarboxylic acid)
- 1003710-01-7(2,5-Difluoro-3-methylbenzoic acid)
- 7697-23-6(2-Fluoro-4-methylbenzoic acid)
- 3906-87-4(BDC-F)
- 522651-42-9(Sodium 2,5-difluorobenzoate)
- 2991-28-8(2,5-Difluorobenzoic acid)
- 655-14-1(2,5-difluorobenzene-1,4-dicarboxylic acid)
- 481075-37-0(2-Fluoro-3-(hydroxymethyl)benzoic acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
